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For Researchers, Scientists, and Drug Development Professionals

Introduction
DASPEI, with the chemical name 2-(4-(dimethylamino)styryl)-N-ethylpyridinium iodide, is a

cationic styryl fluorescent dye renowned for its application in cell biology as a specific marker

for mitochondria in living cells.[1][2][3][4][5] Its utility stems from its ability to accumulate in

mitochondria in a manner dependent on the mitochondrial membrane potential, making it a

valuable tool for assessing mitochondrial function and cellular energetic status.[6][7][8] This

technical guide provides a comprehensive overview of the chemical properties, experimental

protocols, and the mechanism of action of DASPEI.

Chemical and Physical Properties
DASPEI is a red solid compound with a molecular formula of C₁₇H₂₁IN₂ and a molecular weight

of approximately 380.27 g/mol .[1][2] Key chemical and physical properties are summarized in

the tables below for easy reference.
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General Properties
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Solubility
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Optical Properties
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Mechanism of Action: Mitochondrial Staining
DASPEI is a lipophilic cation that passively crosses the plasma membrane of living cells. Due

to the negative charge of the mitochondrial matrix, maintained by the proton motive force,

DASPEI accumulates in the mitochondria. This accumulation is dependent on the

mitochondrial membrane potential (ΔΨm). Healthy, energized mitochondria with a high

membrane potential will accumulate more DASPEI, resulting in a stronger fluorescent signal.

Conversely, depolarized or dysfunctional mitochondria will exhibit reduced DASPEI
fluorescence.[6][8]

The relationship between mitochondrial membrane potential and DASPEI fluorescence can be

visualized as follows:

Caption: Mechanism of DASPEI accumulation and fluorescence in mitochondria.

Experimental Protocols
Preparation of Stock and Working Solutions
A general workflow for preparing DASPEI solutions for cell staining is as follows:
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Caption: Workflow for preparing DASPEI stock and working solutions.

Staining Protocol for Adherent Cells
Cell Culture: Culture adherent cells on sterile coverslips or in a multi-well plate to the desired

confluency.

Preparation of Staining Solution: Prepare a 5-10 µM working solution of DASPEI in pre-

warmed serum-free cell culture medium or Phosphate-Buffered Saline (PBS).

Staining: Remove the culture medium from the cells and add the DASPEI working solution.

Incubation: Incubate the cells for 30-60 minutes at room temperature or 37°C, protected from

light.

Washing: Remove the staining solution and wash the cells 2-3 times with fresh culture

medium or PBS for 5 minutes each.

Imaging: Observe the stained cells using a fluorescence microscope with appropriate filters

for DASPEI's excitation and emission wavelengths.

Staining Protocol for Suspension Cells
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Cell Preparation: Collect suspension cells by centrifugation (e.g., 400 x g for 3-4 minutes)

and wash them twice with PBS. Resuspend the cells to a density of approximately 1x10⁶

cells/mL.

Staining: Add 1 mL of the 5-10 µM DASPEI working solution to the cell suspension.

Incubation: Incubate for 30-60 minutes at room temperature, protected from light.

Washing: Centrifuge the cells to remove the staining solution and wash the cell pellet twice

with PBS.

Analysis: Resuspend the cells in serum-free medium or PBS for analysis by fluorescence

microscopy or flow cytometry.

Synthesis of DASPEI
While a detailed, peer-reviewed synthesis protocol for DASPEI is not readily available in the

searched literature, a plausible synthetic route can be inferred from its chemical structure. The

synthesis would likely involve a condensation reaction between 1-ethyl-2-methylpyridinium

iodide and 4-(dimethylamino)benzaldehyde.
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Caption: A plausible synthetic workflow for DASPEI.
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Safety and Handling
DASPEI should be handled with standard laboratory precautions. The hazards of this material

have not been thoroughly investigated.[1] It is recommended to wear personal protective

equipment, including gloves and safety glasses. Avoid inhalation of dust and contact with skin

and eyes.[1] In case of contact, wash the affected area with copious amounts of water.[1] Store

the compound at 4°C and protect it from light, especially when in solution.

Conclusion
DASPEI is a valuable fluorescent probe for the real-time visualization and assessment of

mitochondrial function in living cells. Its accumulation and fluorescence are directly related to

the mitochondrial membrane potential, providing a reliable indicator of cellular health and

metabolic activity. The experimental protocols outlined in this guide offer a starting point for

researchers to effectively utilize DASPEI in their studies. As with any chemical reagent, proper

handling and storage are crucial for obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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